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Compound of Interest

Compound Name: Carbol fuchsin

Cat. No.: B1232849

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and technical information for the handling
and use of Carbol fuchsin in a laboratory setting. Adherence to these guidelines is critical to
ensure the safety of personnel and the integrity of research. Carbol fuchsin, a flammable
liquid and vapor, is corrosive and poses significant health risks, including severe skin and eye
damage, suspected genetic defects, and potential carcinogenicity.[1][2][3][4][5]

Hazard Identification and Classification

Carbol fuchsin is classified as a hazardous substance and requires stringent safety measures.
[6] Its primary components, including phenol, basic fuchsin, and ethanol, contribute to its
hazardous properties.[2]

GHS Hazard Statements:

e H225/H226: Highly flammable liquid and vapor.[2][3][7]

H302: Harmful if swallowed.[2][3]

H314: Causes severe skin burns and eye damage.[1][2][4]

H318: Causes serious eye damage.[1]

H341: Suspected of causing genetic defects.[1][2][8][4]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1232849?utm_src=pdf-interest
https://www.benchchem.com/product/b1232849?utm_src=pdf-body
https://www.benchchem.com/product/b1232849?utm_src=pdf-body
https://www.agilent.com/cs/library/msds/SDS022_NAEnglish.pdf
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://www.chemsupply.com.au/uploads/sds/40AFUZUS.pdf
https://mmbio.byu.edu/0000017b-600d-d750-a97b-685fa0bd0000/sds-sheets-carbol-fuchsin-pdf
https://www.flinnsci.com/sds_211-carbol-fuchsin-solution/sds_211/
https://www.benchchem.com/product/b1232849?utm_src=pdf-body
https://datasheets.scbt.com/sc-214663.pdf
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://www.chemsupply.com.au/uploads/sds/40AFUZUS.pdf
https://shop.leicabiosystems.com/actions/ViewProductAttachment-OpenFile?LocaleId=en_US&DirectoryPath=HC+Documents%2FLeica+Acid+Fast+Bacillus+Special+Stain+Kit%2FMaterial+Safety+Data+Sheets&FileName=Carbol_Fuchsin_AU.pdf&UnitName=LBS
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://www.chemsupply.com.au/uploads/sds/40AFUZUS.pdf
https://www.agilent.com/cs/library/msds/SDS022_NAEnglish.pdf
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://mmbio.byu.edu/0000017b-600d-d750-a97b-685fa0bd0000/sds-sheets-carbol-fuchsin-pdf
https://www.agilent.com/cs/library/msds/SDS022_NAEnglish.pdf
https://www.agilent.com/cs/library/msds/SDS022_NAEnglish.pdf
https://www.pro-lab.co.uk/wp-content/uploads/2019/08/File-1513781274.pdf
https://www.southernbiological.com/content/MSDS/si4.5_carbol_fuchsin_SDS_2023.pdf
https://mmbio.byu.edu/0000017b-600d-d750-a97b-685fa0bd0000/sds-sheets-carbol-fuchsin-pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

H351: Suspected of causing cancer.[1][2][3][4][5]

H400: Very toxic to aquatic life.[1]

H373: May cause damage to organs through prolonged or repeated exposure.[1][4]

H412: Harmful to aquatic life with long lasting effects.[1][2][4]

Exposure Controls and Personal Protection

Strict adherence to personal protective equipment (PPE) protocols is mandatory when handling

Carbol fuchsin to minimize exposure risk.

| : . PPE)

PPE Category

Specification

Rationale

Eye/Face Protection

Chemical splash goggles or a
face shield. Must comply with
AS 1337.[3]

Protects against splashes that
can cause severe eye damage
and burns.[2][3][6]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., nitrile rubber).

Prevents skin contact, which
can cause severe burns and
absorption of harmful

chemicals.[2]

Skin and Body Protection

Lab coat, apron, or full

protective suit.[7][9]

Protects skin from accidental

splashes and contamination.[1]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood. If
ventilation is inadequate, use
an AS/NZS 1716 approved

respirator.[8]

Prevents inhalation of harmful
vapors that can cause
respiratory irritation and

systemic toxicity.[3][8]

Engineering Controls
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Control Measure Description

Work should be conducted in a chemical fume

Ventilation . ) )

hood to minimize vapor inhalation.[8]

Eyewash fountains and safety showers must be
Safety Stations readily available in the immediate work area.[3]

[10]

Quantitative Exposure Limits

The following table summarizes the occupational exposure limits for the hazardous
components of Carbol fuchsin.

Component OSHA PEL ACGIH TLV NIOSH REL

TWA: 5 ppm (19
TWA: 5 ppm (19

Phenol TWA: 5 ppm[9] mg/m3), Ceiling: 15.6
mg/m3)[9]
ppm (60 mg/m3)
TWA: 1000 ppm (1900 TWA: 1000 ppm (1900
Ethyl Alcohol STEL: 1000 ppm
mg/m3)[9] mg/m3)

TWA: 200 ppm, STEL: TWA: 200 ppm, STEL: TWA: 200 ppm, STEL:
250 ppm 250 ppm 250 ppm

Methanol

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; PEL: Permissible Exposure
Limit; TLV: Threshold Limit Value; REL: Recommended Exposure Limit.

Handling and Storage Protocols

Proper handling and storage procedures are essential to prevent accidents and maintain the
stability of Carbol fuchsin.

Safe Handling Procedures

» Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1][5][11]
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» Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2][12][4][7][11]

» Use only non-sparking tools and take precautionary measures against static discharge.[1][2]
[71[11]

e Avoid breathing vapors or mist.[1][2][8]
e Wash hands and face thoroughly after handling.[1][3][8][13]

e Do not eat, drink, or smoke in areas where Carbol fuchsin is handled or stored.[1][2][8]

Storage Conditions

o Store in a segregated and approved area, in the original container.[1]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][4][7][11]

Store locked up.[1][2][7]

Protect from direct sunlight.[1]

Store away from incompatible materials such as oxidizing agents.[1]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of exposure to Carbol fuchsin.

First Aid Measures
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Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][13] Remove contact
lenses if present and easy to do.[1][2] Continue
rinsing and seek immediate medical attention.[1]
[2] Chemical burns must be treated promptly by
a physician.[1]

Skin Contact

Take off immediately all contaminated clothing.
[1][2] Rinse skin with water or shower for at
least 15 minutes.[2][13] Seek immediate
medical attention.[1] Wash contaminated

clothing before reuse.[1][2]

Remove the victim to fresh air and keep at rest
in a position comfortable for breathing.[1][13] If

not breathing, give artificial respiration.[3][13] If

Inhalation o )
breathing is difficult, trained personnel should
administer oxygen. Seek immediate medical
attention.[1][8]
Do NOT induce vomiting.[1][2] Rinse mouth with
) water.[1][2][13] Never give anything by mouth to
Ingestion

an unconscious person.[1] Call a poison center
or physician immediately.[1][2]

Spill and Leak Procedures

o Small Spills: Dilute with water and mop up, or absorb with an inert dry material (e.g., sand,

earth, vermiculite) and place in an appropriate waste disposal container.[1][9]

o Large Spills: Evacuate personnel to a safe area.[8] Eliminate all ignition sources.[9] Wear

appropriate PPE, including a respirator.[9] Contain the spill with sand, earth, or other non-

combustible material.[2] Prevent entry into sewers, basements, or confined areas.[9] Collect

the material and place it into a suitable labeled container for disposal.[3]
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Experimental Protocols Involving Carbol Fuchsin
Ziehl-Neelsen Staining Procedure

This procedure is used for staining acid-fast bacteria.
Materials:

» Heat-fixed smear on a glass slide

e Carbol Fuchsin stain (Ziehl-Neelsen)

» Acid-fast decolorizer

¢ Methylene blue counterstain

e Bunsen burner or electric staining rack

e Wash bottle with distilled water

e Microscope with oil immersion objective

Protocol:

Flood the heat-fixed smear with Carbol Fuchsin stain.[14][15]

o Gently heat the slide using a Bunsen burner or staining rack until it is steaming.[14][15]

e Maintain steaming for 5 minutes. Do not allow the stain to boil or dry on the slide.[14][15]
» Allow the slide to cool and then rinse thoroughly with running tap water.[14][15]

o Decolorize the smear with an acid-fast decolorizer until no more color drains from the slide
(approximately 2 minutes).[14][15]

e Rinse the slide thoroughly with distilled water.[14]

e Flood the slide with methylene blue counterstain and allow it to stain for 30 to 45 seconds.
[14]
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» Rinse the slide with water and allow it to air dry. Do not blot.[14]

o Examine the smear microscopically under a 100x oil immersion objective.[14]
Interpretation of Results:

» Acid-fast bacilli will appear dark-pink to red.[14]

» Non-acid-fast organisms and the background will stain blue.[14]

Visualized Workflows and Relationships

The following diagrams illustrate key safety and experimental workflows.
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Carbol Fuchsin Handling Workflow

Preparation

Obtain Special Instructions

i

Wear Full PPE
(Goggles, Gloves, Lab Coat)

.

Ensure Proper Ventilation
(Fume Hood)

Handling
Y

Dispense Carbol Fuchsin

7
7
7
7
7
y

Keep Away from Ignition Sources Perform Experimental Procedure

Post-Handling

Dispose of Waste Properly

:

Clean Work Area

i

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: Workflow for safe handling of Carbol fuchsin.
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Emergency Response Protocol for Carbol Fuchsin Exposure

Skin Contact Eye Contact Inhalation
Y
Remove Contaminated Clothing Flush Eyes with @
y Y
Rinse Skin with Water (15+ min) @@ Provide Artificial Respiration if Needed
/ A\

y y
Seek Immediate Medical Attention Seek Immediate Medical Attention Seek Immediate Medical Attention
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Caption: Emergency first aid for Carbol fuchsin exposure.

Disposal Considerations

Waste material must be disposed of in accordance with all local, regional, national, and
international regulations.[1][3] Do not dispose of Carbol fuchsin into waterways, drains, or
sewers.[3][8] Contact a licensed professional waste disposal service to dispose of this material.
[10] Uncleaned containers should be handled as the product itself.

By adhering to the safety precautions and protocols outlined in this guide, researchers,
scientists, and drug development professionals can mitigate the risks associated with handling
Carbol fuchsin and ensure a safe laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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